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Compound of Interest

6-Bromo-1H-indazole-3-
Compound Name:
carbaldehyde

Cat. No.: B1293364

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety and handling information for 6-Bromo-1H-
indazole-3-carbaldehyde (CAS No. 885271-72-7), a key intermediate in pharmaceutical and
material science research. Adherence to these guidelines is crucial for ensuring laboratory
safety and maintaining the integrity of experimental results.

Chemical and Physical Properties

6-Bromo-1H-indazole-3-carbaldehyde is a light yellow to brown solid.[1] Its unique structure,
featuring a bromine substitution, makes it a valuable building block for synthesizing diverse
functional groups, patrticularly in the development of novel therapeutic agents.[1]
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Property Value Source
Molecular Formula CsHsBrN20 [1112][3]
Molecular Weight 225.04 g/mol [1][2][4]
CAS Number 885271-72-7 [1112]14]
Physical Form Solid [11[4]

Appearance Light yellow to brown solid [1]
Boiling Point 414.1°C at 760 mmHg [415]
Density 1.8+ 0.1 g/cm3 [5]
Flash Point 204.2 +23.2°C [5]

Hazard Identification and Safety Data

This compound is classified as hazardous. The GHS classification indicates it can cause

significant irritation and is harmful if ingested.[2][6]

Hazard Class GHS Code Description

Acute Toxicity, Oral H302 Harmful if swallowed.[2][7]
Skin Corrosion/Irritation H315 Causes skin irritation.[2][6][7]
Serious Eye Damage/Eye H319 Causes serious eye irritation.
Irritation [21[6][7]

Specific Target Organ Toxicity H335 May cause respiratory

(Single Exposure)

irritation.[2][6]

GHS Pictogram:

e GHSO07 (Harmful/lrritant)[4]

Signal Word: Warning[2][4]
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Personal Protective Equipment (PPE) and Handling

Proper handling is essential to minimize exposure risk. A standard laboratory workflow should
be followed to ensure safety.
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Caption: General workflow for handling 6-Bromo-1H-indazole-3-carbaldehyde.
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Engineering Controls:
o Work exclusively in a well-ventilated area, preferably under a chemical fume hood.[6][8]

o Ensure that eyewash stations and safety showers are in close proximity to the workstation.

[8]
Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear tight-sealing safety goggles or a face shield (European Standard
EN166).[8]

o Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.[8]
Remove and wash contaminated clothing before reuse.[6]

» Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a
NIOSH/MSHA or European Standard EN 149 approved respirator.[8]

Hygiene Measures:

e Wash hands thoroughly before breaks and immediately after handling the product.[6][7]
e Avoid contact with skin, eyes, and clothing.[8]

e Do not eat, drink, or smoke when using this product.[6]

Storage and Stability

o Storage Conditions: Store in a cool, dry, and well-ventilated place.[6] Recommended storage
temperatures range from 0-8°C to as low as -20°C for long-term stability.[1][4] Keep the
container tightly closed and sealed, away from moisture.[4][6]

e Incompatible Materials: Avoid strong oxidizing agents, strong acids, and strong bases.[8]

First-Aid Measures

« If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. If the person is
not breathing, give artificial respiration. Seek medical attention.[9]
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 In Case of Skin Contact: Immediately wash off with plenty of soap and water while removing
all contaminated clothing. If skin irritation persists, seek medical advice.[8][9]

e In Case of Eye Contact: Rinse cautiously with water for several minutes.[8] Remove contact
lenses if present and easy to do. Continue rinsing for at least 15 minutes and get immediate
medical attention.[8][9]

« If Swallowed: Rinse mouth with water. Do NOT induce vomiting. Call a physician or poison
control center immediately.[9]

Experimental Protocol: Synthesis of Indazole
Derivatives

6-Bromo-1H-indazole-3-carbaldehyde is a crucial intermediate in the synthesis of various
indazole derivatives, which are investigated for their potential as therapeutic agents.[1] Its
aldehyde group provides a reactive site for further molecular elaboration.
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Caption: Role of the compound as an intermediate in drug discovery.

Example Synthesis: Nitrosation of 6-Bromoindole

The following is a generalized procedure adapted from literature for the synthesis of 6-Bromo-
1H-indazole-3-carbaldehyde from 6-bromoindole.[10][11]

Materials:

e 6-Bromoindole

e Sodium Nitrite (NaNO2)

e Acetone
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Water

2N Hydrochloric Acid (HCI)

Ethyl Acetate (EA)

Saturated Sodium Bicarbonate Solution

Anhydrous Magnesium Sulfate

Procedure:

Preparation: In a suitable reaction vessel, dissolve 6-bromoindole in a mixture of acetone
and water.[10]

Addition of Nitrite: Add an aqueous solution of sodium nitrite to the 6-bromoindole solution at
room temperature.[10]

Acidification: Slowly add 2N HCI solution to the reaction mixture to adjust the pH to
approximately 2.5.[10] This step should be performed with caution in a fume hood as
reddish-brown gas (likely NOx) may be evolved.[10]

Reaction Monitoring: Monitor the reaction progress using Thin-Layer Chromatography (TLC)
until the starting material is consumed.[10]

Work-up: Once the reaction is complete, add ethyl acetate to the mixture for extraction.
Separate the organic and aqueous layers.[10][11]

Washing: Wash the organic layer with a saturated sodium bicarbonate solution.[10]

Drying and Concentration: Dry the organic phase over anhydrous magnesium sulfate, filter,
and concentrate under reduced pressure to obtain the crude product.[10]

Purification: The crude solid can be further purified by column chromatography on silica gel
or recrystallization as needed.[12]

Fire-Fighting and Spill Measures
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» Extinguishing Media: Use dry sand, dry chemical, or alcohol-resistant foam to extinguish a
fire.

o Spill Containment: Use personal protective equipment. Avoid dust formation.[6] Sweep up
the spilled material and shovel it into a suitable, closed container for disposal.[7] Prevent the
product from entering drains or waterways.[6]

Waste Disposal

Dispose of contents and container to an approved waste disposal plant in accordance with
local, regional, and national regulations.[7][8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Guide: Safety and Handling of 6-Bromo-1H-
indazole-3-carbaldehyde]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1293364+#safety-and-handling-of-6-bromo-1h-
indazole-3-carbaldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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